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Introduction
Isopteropodine, also known as Uncarine E, is a pentacyclic oxindole alkaloid naturally found

in plants of the Uncaria genus, such as Uncaria tomentosa (Cat's Claw) and Uncaria

rhynchophylla.[1][2][3] This document provides an in-depth overview of the physical and

chemical properties of Isopteropodine, along with detailed experimental protocols for its

isolation and characterization, and a summary of its known biological activities.

Physical and Chemical Properties
Isopteropodine is a solid, pale white powder with a defined molecular structure and specific

physicochemical characteristics.[1][2]

Table 1: Physical and Chemical Properties of
Isopteropodine
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Property Value Source(s)

Molecular Formula C₂₁H₂₄N₂O₄ [1][2][3][4][5][6]

Molecular Weight 368.4 g/mol [1][3][4]

Exact Mass 368.1736 g/mol [5]

Appearance
Pale white powder, colorless

needles from MeOH
[2][7]

Melting Point 207-209 °C [7]

Purity ≥98% (HPLC) [1][2][3][6]

Solubility

Soluble in DMSO and

methanol.[1][3][8] Not

recommended to store in

aqueous solution for more than

one day.[1]

[1][3][8]

Storage Conditions

Short term (days to weeks): 0-

4 °C, dry and dark.[5] Long

term (months to years): -20 °C.

[1][5] Stable for ≥4 years under

proper storage.[1]

[1][5]

CAS Number 5171-37-9 [1][2][3][4][5][6]

Table 2: Spectroscopic Data for Isopteropodine
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Spectroscopic Data Values Source(s)

UV (MeOH) λmax 208, 243, 283 nm (sh) [9]

Mass Spectrometry (MS)

m/z (% rel. int.) = 368 (4.5)

[M+*], 223 (13), 208 (11), 180

(13), 146 (55), 130 (61), 117

(58), 103 (25), 77 (72), 69

(100), 55 (74)

[9]

¹³C NMR (75 MHz, CDCl₃) δ

(ppm)

181.43, 167.64, 154.98,

140.23, 133.76, 127.67,

124.53, 122.52, 109.82,

109.70, 72.14, 71.25, 56.93,

54.14, 53.51, 51.02, 37.83,

34.84, 30.17, 30.42, 18.65

[9]

¹H NMR (300 MHz, CDCl₃) δ

(ppm)

8.65 (1H, brs), 7.55 (1H, s),

7.23 (1H, d, J= 7.5 Hz), 7.19

(1H, t, J= 7.6 Hz), 7.02 (1H, t,

J= 7.5 Hz), 6.93 (1H, d, J= 7.6

Hz), 4.35 (1H, m), 3.60 (3H, s),

3.29 (2H, m), 2.46 (5H, m),

2.01(1H, m), 1.59 (2H, m),

1.41 (3H, d, J= 6.2 Hz), 0.87

(1H, appq, J= 12.8 Hz)

[7]

Experimental Protocols
Isolation and Purification of Isopteropodine from
Uncaria tomentosa
The following protocol describes a bioassay-directed fractionation for the isolation of

Isopteropodine.[7][9]

Extraction:

Ground dried bark (720 g) of Uncaria tomentosa is sequentially extracted at room

temperature with n-hexane, dichloromethane, and methanol.[9]
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The solvents are removed in vacuo to yield the respective crude extracts.[9]

Acid-Base Partitioning:

The active dichloromethane and methanol extracts are dissolved in 2 N acetic acid and

filtered.

The filtrate is basified with concentrated ammonia solution.

The basified solution is then extracted with chloroform (5 x 25 ml).[9]

Chromatographic Separation:

The combined chloroform extracts are subjected to column chromatography over silica

gel.

Elution with a gradient of dichloromethane/ethyl acetate (from 9.5:0.5 to 8:2) yields

unpurified alkaloid fractions.[9]

Further purification is achieved by preparative Thin Layer Chromatography (TLC) on silica

gel to isolate the pure Isopteropodine.[9]
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Figure 1: Workflow for the Isolation of Isopteropodine.
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Characterization Methods
Purity Assessment: The purity of the isolated Isopteropodine can be evaluated by gas

chromatography-mass spectrometry (GC-MS), which should show a single peak.[9] High-

Performance Liquid Chromatography (HPLC) is also used for quantification.[9]

Structural Elucidation: The identification of Isopteropodine is confirmed by comparing its

mass fragmentation data, ¹H NMR, and ¹³C NMR spectra with literature values.[9]

Antimicrobial Activity Assay
The antimicrobial activity of Isopteropodine can be determined using the following methods:

Bioautographic Agar Overlay:

TLC of the extracts and the isolated alkaloid is performed on a silica gel 60 F254 plate

developed with dichloromethane/ethyl acetate (1:1).

The bioautograms are sprayed with an aqueous solution of thiazolyl blue (MTT).

A positive antimicrobial reaction is observed as a clear inhibition zone against a purple

background.[9]

Turbidimetric Method for MIC Determination:

This method is used to determine the Minimum Inhibitory Concentration (MIC) values

against bacteria such as Staphylococcus aureus and Bacillus subtilis.[9]

Serial dilutions of Isopteropodine are prepared in a suitable culture medium (e.g., TSB).

Each tube is inoculated with a fixed volume of the bacterial culture.

The MIC is the lowest concentration that inhibits visible bacterial growth.[9]

Biological Activities and Signaling Pathways
Isopteropodine has demonstrated a range of biological activities, making it a compound of

interest for further research and drug development.
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Modulation of Receptors
Isopteropodine acts as a positive modulator of rat muscarinic M1 and 5-HT2 receptors

expressed in Xenopus oocytes.[1][8][10] It enhances the function of these receptors by

increasing the affinity of their respective agonists.[10]

EC₅₀ for acetylcholine (M1 receptor): 9.92 µM[10]

EC₅₀ for 5-HT (5-HT2 receptor): 14.5 µM[10]
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Figure 2: Isopteropodine as a Positive Modulator of M1 and 5-HT2 Receptors.

Antimicrobial Activity
Isopteropodine exhibits antibacterial activity, particularly against Gram-positive bacteria.[1][9]

[10]

MIC for Staphylococcus aureus: 150 µg/mL (408 µM)[9][10]

MIC for Bacillus subtilis: 250 µg/mL (679 µM)[9][10]

Other Activities
Pregnane X Receptor (PXR) Activation: Isopteropodine induces the activation of the human

pregnane X receptor (PXR) in a reporter assay with an EC₅₀ of 0.7656 µM.[1]
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Figure 3: Overview of the Biological Activities of Isopteropodine.

Conclusion
Isopteropodine is a well-characterized oxindole alkaloid with significant biological activities. Its

positive modulatory effects on key neurotransmitter receptors and its antimicrobial properties

make it a promising candidate for further investigation in the fields of neuroscience and

infectious diseases. The detailed physical, chemical, and experimental data provided in this

guide serve as a valuable resource for researchers and professionals in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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